Cas no 1806056-45-0 (Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate)
Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate
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- Inchi: 1S/C11H9BrF2N2O2/c1-2-18-9(17)4-8-7(11(13)14)3-6(5-15)10(12)16-8/h3,11H,2,4H2,1H3
- InChI Key: DEDDPQLVNZBBHF-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C=C(C(F)F)C(CC(=O)OCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 345
- XLogP3: 2.4
- Topological Polar Surface Area: 63
Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062203-1g |
Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate |
1806056-45-0 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate
Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview
Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate, also known by its CAS number 1806056-45-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents including a bromine atom, a cyano group, a difluoromethyl group, and an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
The synthesis of Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, making it more accessible for research purposes. The molecule's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and electronic properties.
One of the most promising areas of research involving this compound is its potential as a precursor in drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with enhanced bioactivity. For instance, studies have shown that certain analogs of Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule in the development of novel therapeutic agents.
In addition to its pharmacological applications, Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.
The environmental impact of Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate and potential risks.
In conclusion, Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No: 1806056-45-0) is a multifaceted compound with significant potential across diverse scientific disciplines. Its complex structure and versatile functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and material science. As ongoing studies continue to uncover new applications and insights into this compound's properties, its role in advancing scientific knowledge is expected to grow further.
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